methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate

• IUPAC Name: methyl 2-(9-fluoroindolo[3,2-b]quinoxalin-6-yl)acetate
• InChI: InChI=1S/C17H12FN3O2/c1-23-15(22)9-21-14-7-6-10(18)8-11(14)16-17(21)20-13-5-3-2-4-12(13)19-16/h2-8H,9H2,1H3
• InChI Key: PPLPMWHSJIQGPA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)F)C3=NC4=CC=CC=C4N=C31
• Molecular Formula: C17H12FN3O2
• Molecular Weight: 309.29 g/mol

Description

Methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of indoloquinoxaline, which is a heterocyclic compound that has been extensively studied for its biological activities.

Scientific Research Applications

Methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate has shown potential applications in various fields of scientific research. In cancer research, this compound has been studied for its ability to induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In addition, this compound has been studied for its anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate is not fully understood. However, it has been shown to target specific signaling pathways in cancer cells, leading to apoptosis and inhibition of cell growth. It has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which could contribute to its anti-inflammatory and antioxidant properties.
Biochemical and physiological effects:
Studies have shown that methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate has several biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell growth by targeting specific signaling pathways. It also has anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various inflammatory diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate in lab experiments is its potential applications in cancer research and the treatment of inflammatory diseases. However, one limitation is that the mechanism of action is not fully understood, which could make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate. One direction is to further investigate its mechanism of action and identify specific signaling pathways that it targets. This could lead to the development of more effective cancer treatments and anti-inflammatory drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound, which could help optimize its use in lab experiments and clinical trials. Finally, future research could focus on the synthesis of new derivatives of indoloquinoxaline and their potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of methyl (9-fluoro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate involves the reaction of 2-aminobenzoyl chloride with 3-(dimethylamino)propylamine in the presence of potassium carbonate. The resulting intermediate is then reacted with 2-(bromomethyl)-9-fluoroquinoxaline to obtain the final product.